Benzyl 2-(acetylamino)acrylate

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: benzyl 2-acetamidoprop-2-enoate
• InChI: InChI=1S/C12H13NO3/c1-9(13-10(2)14)12(15)16-8-11-6-4-3-5-7-11/h3-7H,1,8H2,2H3,(H,13,14)
• InChI Key: LLUJSKLIYUPMED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=C)C(=O)OCC1=CC=CC=C1

Description

Benzyl 2-(acetylamino)acrylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-acetamidoacrylic acid (10.3 g, 80.0 mmol) and K2CO3 (10 g, 72.5 mmol) in N,N-dimethylformamide (50 mL) was added benzyl bromide (8.7 ml, 72.5 mmol) at room temperature then stirred at room temperature for 3 hours. The mixture was partitioned between ethyl acetate and water (50 mL, 1:1), the aqueous layer was extracted with ethyl acetate (2×45 mL). The combined organic layers was washed with brine (2×25 mL), dried (MgSO4), filtered and concentrated under reduced pressure to provide titled compound. MS (ESI(+)) m/e 220(M+H)+; 1H NMR (300 MHz, DMSO-d6) δ 9.37 (s, 1H), 7.43-7.30 (m, 5H), 6.13 (s, 1H), 5.70 (s, 1H), 5.23 (s, 2H), 2.01 (s, 3H).